Cas no 1361646-24-3 (3,5-Bis(2,3,5-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 3,5-Bis(2,3,5-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361646-24-3
• MF: C₁₉H₈Cl₆N₂
• MW: 476.998218536377
• CID: 4966704
• Update Time: 2025-11-01

3,5-Bis(2,3,5-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3,5-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C19H8Cl6N2/c20-9-3-12(18(24)16(22)5-9)14-7-27-8-15(11(14)1-2-26)13-4-10(21)6-17(23)19(13)25/h3-8H,1H2
• InChI Key： BRIMXLNDNMATQZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC=C(C2C=C(C=C(C=2Cl)Cl)Cl)C=1CC#N)Cl)Cl

Computed Properties

• Exact Mass: 475.878914 g/mol
• Monoisotopic Mass: 473.881864 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 36.7
• Molecular Weight: 477.0

Additional information on 3,5-Bis(2,3,5-trichlorophenyl)pyridine-4-acetonitrile

Introduction to 3,5-Bis(2,3,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361646-24-3)

3,5-Bis(2,3,5-trichlorophenyl)pyridine-4-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1361646-24-3, represents a unique structural motif characterized by a pyridine core substituted with chlorophenyl groups. The presence of multiple chlorine atoms in the phenyl rings introduces a high degree of electronic and steric tunability, making it a valuable scaffold for designing novel molecules with potential biological activity.

The structural framework of 3,5-Bis(2,3,5-trichlorophenyl)pyridine-4-acetonitrile consists of a central pyridine ring connected to two chlorinated phenyl groups at the 3 and 5 positions, with an acetonitrile moiety at the 4-position. This arrangement imparts distinct electronic properties, including significant lipophilicity and potential for hydrogen bonding interactions. Such characteristics are often exploited in the development of pharmacophores that can interact with biological targets with high specificity.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. 3,5-Bis(2,3,5-trichlorophenyl)pyridine-4-acetonitrile is no exception and has been studied for its potential applications in various therapeutic areas. One of the most promising applications is in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism. Preliminary studies have suggested that this compound may exhibit inhibitory effects on key enzymes such as tyrosine kinases and phosphodiesterases, which are crucial in cancer cell proliferation and survival.

The synthesis of 3,5-Bis(2,3,5-trichlorophenyl)pyridine-4-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The chlorination of the phenyl rings is a critical step that demands careful optimization to prevent over-chlorination or side reactions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired pyridine core efficiently.

The biological evaluation of 3,5-Bis(2,3,5-trichlorophenyl)pyridine-4-acetonitrile has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated that this compound can modulate the activity of certain enzymes linked to inflammatory pathways. This suggests potential therapeutic applications in conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its ability to interact with protein targets suggests that it may serve as a lead compound for developing novel antiviral agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 3,5-Bis(2,3,5-trichlorophenyl)pyridine-4-acetonitrile with biological targets using molecular docking simulations. These studies have provided valuable insights into how the compound interacts with its intended receptors at the atomic level. By refining the structure based on these insights, researchers can enhance the potency and selectivity of potential drug candidates derived from this scaffold.

The environmental impact of synthesizing and using 3,5-Bis(2,3,5-trichlorophenyl)pyridine-4-acetonitrile is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. For instance, catalytic processes that employ recyclable catalysts or solvent-free reactions are being explored to make the synthesis more sustainable.

In conclusion,3,5-Bis(2,3,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361646-24-3) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing molecules with diverse biological activities. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.